Cas no 618382-78-8 (3-(Thiophen-2-yl)-1-p-tolyl-1H-pyrazole-5-carboxylic Acid)

• Product Name: 3-(Thiophen-2-yl)-1-p-tolyl-1H-pyrazole-5-carboxylic Acid
• CAS No: 618382-78-8
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.332982063293
• MDL: MFCD05150660
• CID: 955524
• PubChem ID: 812089
• Update Time: 2025-04-19

3-(Thiophen-2-yl)-1-p-tolyl-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-thiophen-2-yl-2-p-tolyl-2h-pyrazole-3-carboxylicacid
• 1-(4-METHYLPHENYL)-3-THIEN-2-YL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 5-Thiophen-2-yl-2-p-tolyl-2H-pyrazole-3-carboxylic
• AC1LG0FN
• AG-B-79133
• CTK6B8614
• KB-246833
• MFCD05150660
• 2-(4-methylphenyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid
• FS-6625
• 618382-78-8
• 3-(Thiophen-2-yl)-1-(p-tolyl)-1H-pyrazole-5-carboxylic acid
• 1-(4-Methylphenyl)-3-(2-thienyl)-1H-pyrazole-5-carboxylic acid
• 3-(Thiophen-2-yl)-1-p-tolyl-1H-pyrazole-5-carboxylic acid
• DB-350087
• CS-0365776
• 5-thiophen-2-yl-2-p-tolyl-2h-pyrazole-3-carboxylic acid
• AKOS022631637
• DTXSID50355653
• G85069
• 3-(Thiophen-2-yl)-1-p-tolyl-1H-pyrazole-5-carboxylic Acid

• MDL： MFCD05150660
• Inchi： 1S/C15H12N2O2S/c1-10-4-6-11(7-5-10)17-13(15(18)19)9-12(16-17)14-3-2-8-20-14/h2-9H,1H3,(H,18,19)
• InChI Key： AYTZYVJMWLADLK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(=O)O)N(C2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 284.06206
• Monoisotopic Mass: 284.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 501.8±50.0 °C at 760 mmHg
• Flash Point: 257.3±30.1 °C
• PSA: 55.12
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-(Thiophen-2-yl)-1-p-tolyl-1H-pyrazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles